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Compound Name: BODIPY FL thalidomide

Cat. No.: B13573047

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
BODIPY FL thalidomide is a high-affinity fluorescent probe designed for the specific detection

and characterization of Cereblon (CRBN), a critical component of the CRL4^CRBN^ E3

ubiquitin ligase complex.[1][2][3] This complex is a key player in targeted protein degradation, a

mechanism of significant interest in drug discovery, particularly for the development of

molecular glues and Proteolysis Targeting Chimeras (PROTACs).[1][4] While not primarily used

for direct intracellular imaging, BODIPY FL thalidomide is a powerful tool for in vitro and

biochemical assays that inform on live-cell processes, offering high sensitivity and stability.[1][2]

The probe consists of the fluorescent dye BODIPY FL conjugated to thalidomide, a well-known

ligand for Cereblon.[1] This combination allows for highly sensitive monitoring of the binding

interactions with CRBN.

Core Applications
The primary application of BODIPY FL thalidomide is as a tracer in Time-Resolved

Fluorescence Resonance Energy Transfer (TR-FRET) binding assays.[1][3][4] This assay is
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instrumental for:

High-throughput screening: Identifying and characterizing new ligands (molecular glues or

PROTAC components) that bind to Cereblon.

Binding affinity determination: Quantifying the binding affinity (e.g., IC50, Kd) of test

compounds to Cereblon.[1][5]

Selective ligand identification: The assay can distinguish between compounds that bind to

Cereblon versus other E3 ligases like von Hippel-Lindau (VHL).[1][4]

Data Presentation
Probe Properties

Property Value Reference

Target
Human Cereblon (CRBN)

protein
[1][5][6]

Binding Affinity (Kd) 3.6 nM [1][4][5]

Fluorescence BODIPY FL [1]

Absorption Maxima (Abs) 503 nm [7]

Emission Maxima (Em) 509 nm [7]

Molecular Formula C37H43BF2N6O7 [6][7]

Molecular Weight 732.59 g/mol [7]

Assay Performance Comparison
This table highlights the enhanced sensitivity of the BODIPY FL thalidomide-based TR-FRET

assay compared to previous methods for detecting the binding of pomalidomide, a known

Cereblon ligand.[1][3][4]
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Assay Type Probe/Modulator
IC50 of
Pomalidomide

Reference

TR-FRET
BODIPY FL

Thalidomide
6.4 nM [1][3][4]

Fluorescence

Polarization (FP)

Cy5-conjugated

thalidomide
264.8 nM [1][3][4]

TR-FRET
Cy5-conjugated

cereblon modulator
1.2 µM [1][3][4]

Signaling Pathway and Assay Principle
Thalidomide and its analogs function as "molecular glues" by binding to Cereblon (CRBN), a

substrate receptor for the DDB1-CUL4A-Rbx1 E3 ubiquitin ligase complex (CRL4^CRBN^).

This binding event alters the substrate specificity of the complex, leading to the recruitment,

ubiquitination, and subsequent proteasomal degradation of specific target proteins, such as

IKZF1 and IKZF3.
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Caption: Cereblon-mediated protein degradation pathway initiated by thalidomide.

The TR-FRET assay leverages this binding principle. A Terbium (Tb)-labeled anti-His antibody

binds to a His-tagged CRBN protein, serving as the FRET donor. BODIPY FL thalidomide, the

FRET acceptor, binds to CRBN, bringing the donor and acceptor into close proximity and

generating a FRET signal. A test compound that also binds to CRBN will compete with the

BODIPY FL thalidomide probe, causing a decrease in the FRET signal.

Experimental Protocols
Protocol 1: TR-FRET Competitive Binding Assay for
Cereblon Ligands
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This protocol is adapted from the methodology described by Lin et al. and is intended for the

characterization of compounds that bind to the Cereblon protein.[1]

Materials:

BODIPY FL thalidomide probe

His-tagged human Cereblon (His-cereblon) protein

Terbium (Tb)-labeled anti-His antibody

Assay buffer (e.g., PBS, HEPES buffer with 0.01% BSA)

Test compounds (potential Cereblon ligands)

Positive control (e.g., thalidomide, pomalidomide)

DMSO for compound dilution

384-well black, low-volume assay plates

A microplate reader capable of TR-FRET measurements

Procedure:

Compound Preparation:

Prepare a stock solution of the test compounds in 100% DMSO.

Perform serial dilutions of the test compounds in DMSO, followed by dilution in assay

buffer to the desired final concentrations. Ensure the final DMSO concentration in the

assay is consistent across all wells and typically ≤1%.

Reagent Preparation:

Dilute His-cereblon protein, Tb-anti-His antibody, and BODIPY FL thalidomide in assay

buffer to their optimal working concentrations. Based on the literature, suggested starting

concentrations are:
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His-cereblon: 4 nM (for a final concentration of 2 nM)

Tb-anti-His antibody: 4 nM (for a final concentration of 2 nM)

BODIPY FL thalidomide: 8 nM (for a final concentration of ~4 nM, which is near its Kd)

[1]

Assay Plate Setup (384-well format):

Add 5 µL of the diluted test compound or control to the appropriate wells.

Add 5 µL of a pre-mixed solution containing His-cereblon and Tb-anti-His antibody to all

wells.

Add 5 µL of the diluted BODIPY FL thalidomide probe to all wells.

The final volume in each well will be 15 µL.

Incubation:

Seal the plate to prevent evaporation.

Incubate the plate at room temperature for a specified period (e.g., 60-120 minutes)

protected from light. The signal has been shown to be stable for several hours.[1]

Data Acquisition:

Measure the TR-FRET signal using a compatible plate reader.

Typically, this involves excitation of the Terbium donor (e.g., at 340 nm) and measuring

emission from both the donor (e.g., at 490 nm) and the acceptor (BODIPY FL, e.g., at 520

nm) after a time delay (e.g., 100 µs).

Calculate the TR-FRET ratio (e.g., Emission_520nm / Emission_490nm).

Data Analysis:

Plot the TR-FRET ratio against the log concentration of the test compound.
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Fit the data using a sigmoidal dose-response curve (variable slope) to determine the IC50

value for each compound.

Prepare Reagents
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to plate
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Caption: Experimental workflow for the TR-FRET competitive binding assay.
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Protocol 2: General Considerations for Live-Cell
Staining with BODIPY FL Dyes
While BODIPY FL thalidomide is optimized for in vitro assays, the core BODIPY FL dye is

widely used for live-cell imaging.[8][9] Should researchers wish to adapt similar probes for

microscopy, the following general protocol for BODIPY dye staining of cultured cells can be

used as a starting point.

Note: This is a general guideline. Optimal concentrations and incubation times must be

determined empirically for any new probe and cell line.

Materials:

Cultured cells grown on coverslips or in imaging-compatible plates

BODIPY FL-conjugated probe

Complete cell culture medium

Phosphate-Buffered Saline (PBS) or Hank's Balanced Salt Solution (HBSS)

DMSO

Fluorescence microscope with appropriate filter sets (e.g., FITC/GFP channel)

Procedure:

Cell Preparation:

Plate cells on a suitable imaging substrate (e.g., glass-bottom dish) and allow them to

adhere and grow to the desired confluency.

Staining Solution Preparation:

Prepare a 1-2 mM stock solution of the BODIPY FL probe in high-quality DMSO.

On the day of the experiment, dilute the stock solution into pre-warmed complete culture

medium or PBS to a final working concentration. A typical starting range for BODIPY dyes
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is 0.1–2 µM.[8]

Cell Staining:

Remove the culture medium from the cells.

Add the staining solution to the cells and distribute it evenly.

Incubate the cells at 37°C in a CO2 incubator for 15-30 minutes.[8] The optimal time may

vary.

Washing:

Remove the staining solution.

Gently wash the cells 2-3 times with pre-warmed PBS or culture medium to remove

unbound probe and reduce background fluorescence.[8]

Imaging:

Add fresh, pre-warmed imaging medium (e.g., phenol red-free medium) to the cells.

Image the cells using a fluorescence or confocal microscope equipped with a filter set

appropriate for BODIPY FL (Excitation/Emission ~503/509 nm).

Storage and Handling
BODIPY FL thalidomide (solid): Store at -20°C, protected from light.[6][7]

Stock Solutions (in DMSO): Store at -20°C for up to 1 month or at -80°C for up to 6 months.

[5] Avoid repeated freeze-thaw cycles.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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